![molecular formula C21H19NOS B5727561 2-(benzylthio)-N-(3-methylphenyl)benzamide](/img/structure/B5727561.png)
2-(benzylthio)-N-(3-methylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzylthio)-N-(3-methylphenyl)benzamide, also known as BMB, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. BMB is a benzamide derivative that has a thioether group and a methylphenyl group attached to its benzene ring. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 2-(benzylthio)-N-(3-methylphenyl)benzamide is not fully understood, but studies have suggested that it may act as an inhibitor of certain enzymes and receptors. This compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may lead to an increase in the levels of acetylcholine in the brain, which could be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which could be beneficial in the treatment of certain diseases. This compound has also been shown to have an effect on the immune system, specifically on the activity of macrophages.
Advantages and Limitations for Lab Experiments
2-(benzylthio)-N-(3-methylphenyl)benzamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. Another advantage is that it has been shown to have low toxicity, which makes it a safer choice for experiments. However, one limitation is that there is limited information available on its pharmacokinetics and pharmacodynamics, which could affect its use in certain experiments.
Future Directions
There are several future directions for research on 2-(benzylthio)-N-(3-methylphenyl)benzamide. One direction is to further investigate its potential therapeutic effects on various diseases, such as cancer and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective drugs based on this compound. Additionally, further studies could be conducted to determine its pharmacokinetics and pharmacodynamics in order to optimize its use in experiments.
Synthesis Methods
The synthesis of 2-(benzylthio)-N-(3-methylphenyl)benzamide has been achieved using different methods. One of the most commonly used methods is the reaction of 2-mercaptobenzoic acid with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with benzyl bromide to obtain this compound.
Scientific Research Applications
2-(benzylthio)-N-(3-methylphenyl)benzamide has been studied extensively for its potential applications in various scientific fields. One of the main areas of interest is its use as a pharmacological agent. Studies have shown that this compound has a potential therapeutic effect on certain diseases, such as cancer and Alzheimer's disease.
properties
IUPAC Name |
2-benzylsulfanyl-N-(3-methylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NOS/c1-16-8-7-11-18(14-16)22-21(23)19-12-5-6-13-20(19)24-15-17-9-3-2-4-10-17/h2-14H,15H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOQHDSDJUAOYKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2SCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.